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Compound of Interest

Compound Name: Difenoconazole-d6

Cat. No.: B15555471 Get Quote

Difenoconazole-d6: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, physicochemical properties, and analytical applications of Difenoconazole-d6. This

deuterated internal standard is an essential tool for accurate quantification of the broad-

spectrum fungicide Difenoconazole in various matrices. This document offers detailed

experimental protocols and visual workflows to aid in the implementation of robust analytical

methodologies.

Commercial Availability and Suppliers
Difenoconazole-d6 is readily available from several commercial suppliers specializing in

reference standards and isotopically labeled compounds. Researchers can procure this

product from vendors such as MedchemExpress, LGC Standards, and CDN Isotopes.

Availability and pricing may vary, so it is advisable to consult the respective company websites

for the most current information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15555471?utm_src=pdf-interest
https://www.benchchem.com/product/b15555471?utm_src=pdf-body
https://www.benchchem.com/product/b15555471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name
Catalog
Number
(Example)

Available
Quantities

Purity

MedchemExpres

s

Difenoconazole-

d6
HY-W743674

50 mg, 100 mg,

250 mg
>95%

LGC Standards
Difenoconazole-

d6
TRC-D445372

5 mg, 25 mg, 50

mg
>95% (HPLC)

CDN Isotopes
Difenoconazole-

d6 HCl
D-7923 Custom Not specified

Physicochemical Properties of Difenoconazole-d6
A thorough understanding of the physicochemical properties of Difenoconazole-d6 is crucial

for method development and ensuring accurate analytical results.
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Property Value Source

Chemical Name

1-[[2-[2-chloro-4-(4-

chlorophenoxy)phenyl]-4-

methyl-d3-1,3-dioxolan-2-

yl]methyl-d2]-1H-1,2,4-triazole

CAS Number 2748435-80-3 [1]

Unlabeled CAS Number 119446-68-3 [1]

Molecular Formula C₁₉H₁₁D₆Cl₂N₃O₃ [1]

Molecular Weight 412.30 g/mol [1]

Appearance White to off-white solid [2]

Purity
≥98% (as specified by most

suppliers)

Solubility

Soluble in most organic

solvents. Water solubility is

low.

[3]

Storage Conditions
Store at -20°C for long-term

stability.
[2]

Mechanism of Action: Inhibition of Fungal
Ergosterol Biosynthesis
Difenoconazole, the non-labeled analogue of Difenoconazole-d6, is a triazole fungicide that

acts as a potent inhibitor of sterol 14α-demethylase, a key enzyme in the fungal ergosterol

biosynthesis pathway.[1] Ergosterol is a vital component of fungal cell membranes, analogous

to cholesterol in mammalian cells, and is essential for maintaining membrane integrity and

function.

By inhibiting 14α-demethylase, Difenoconazole disrupts the conversion of lanosterol to

ergosterol. This leads to an accumulation of toxic methylated sterols and a depletion of

ergosterol, ultimately compromising the fungal cell membrane, inhibiting fungal growth, and

leading to cell death.
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Ergosterol Biosynthesis Pathway

Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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